3-(2-Ethylhex-2-enyl)oxolane-2,5-dione

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 3-(2-ethylhex-2-enyl)oxolane-2,5-dione
• InChI: InChI=1S/C12H18O3/c1-3-5-6-9(4-2)7-10-8-11(13)15-12(10)14/h6,10H,3-5,7-8H2,1-2H3
• InChI Key: GAWFSSQLRLBHKK-UHFFFAOYSA-N
• Canonical SMILES: CCCC=C(CC)CC1CC(=O)OC1=O
• Synonyms: (2-EH)SA; (2-ethylhexenyl)succinic anhydride

Description

3-(2-Ethylhex-2-enyl)oxolane-2,5-dione is a succinic anhydride derivative featuring a branched alkenyl substituent (2-ethylhex-2-enyl) at the 3-position of the oxolane ring. The oxolane-2,5-dione core (succinic anhydride) is a five-membered cyclic dicarboxylic anhydride, widely utilized in polymer chemistry, esterification reactions, and pharmaceutical intermediates . While direct synthesis data for this compound are absent in the provided evidence, analogous methods involving conjugate additions of β-ketoesters to maleimides (e.g., as in ) or esterification with aliphatic alcohols () may apply.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between 3-(2-Ethylhex-2-enyl)oxolane-2,5-dione and related compounds:

Compound Name	Substituent	Molecular Weight (g/mol)	Melting Point (K)	Key Properties/Applications
3-(2-Ethylhex-2-enyl)oxolane-2,5-dione	2-Ethylhex-2-enyl	~210.23*	Not reported	Potential esterification agent; industrial applications
3-Methylideneoxolane-2,5-dione	Methylidene (CH₂=CH-)	112.08	340.05	Orthorhombic crystal structure (P2₁2₁2₁); high thermal stability
Piperazine-2,5-dione derivatives (e.g., compound 6 in )	Benzylidene, isobutyl	Varies (e.g., 260.3 for compound 6)	Not reported	Antiviral activity (IC₅₀ = 28.9 μM vs. H1N1)
3-(prop-2-yn-1-yl)oxolane-2,5-dione	Propargyl (HC≡C-CH₂-)	378.45	Not reported	Alkyne functionality for click chemistry; pharmaceutical intermediates
3-[(1Z)-2,5-dimethylhexa-1,5-dienyl]oxolane-2,5-dione	Dimethylhexadienyl	~250.29*	Not reported	Used in medicinal chemistry; commercial availability from multiple suppliers
3-Ethyloxolane-2,5-dione	Ethyl (CH₂CH₃)	142.14	Not reported	Simpler structure; higher solubility in polar solvents

*Calculated based on molecular formula.

Key Observations:

• Steric and Electronic Effects : The 2-ethylhex-2-enyl group in the target compound introduces significant steric hindrance compared to methylidene () or ethyl () substituents. This may reduce reactivity in nucleophilic acyl substitutions but enhance stability in hydrophobic environments.
• Biological Activity : Piperazine-2,5-dione derivatives () demonstrate that substituents like benzylidene or isobutyl directly influence antiviral potency. The target compound’s alkenyl group may offer unique interactions with biological targets, though activity data are lacking.
• Thermal Stability : 3-Methylideneoxolane-2,5-dione’s high melting point (340.05 K) suggests strong intermolecular forces due to its planar, conjugated structure , whereas the target compound’s branched substituent may lower crystallinity.